Cas no 29560-28-9 ((24(241)Z)-stigmasta-5,7,24(241)-trien-3beta-ol)

• Product Name: (24(241)Z)-stigmasta-5,7,24(241)-trien-3beta-ol
• CAS No: 29560-28-9
• MF: C₂₉H₄₆O
• MW: 410.674949169159
• CID: 2001913
• PubChem ID: 44263331
• Update Time: 2025-04-21

(24(241)Z)-stigmasta-5,7,24(241)-trien-3beta-ol Chemical and Physical Properties

Names and Identifiers

• (24(241)Z)-stigmasta-5,7,24(241)-trien-3beta-ol
• LMST01040155
• DTXSID201344013
• 24Z-ethylidene-cholesta-5,7-dien-3beta-ol
• 5-Dehydro-avenasterol
• SCHEMBL4625891
• 5-Dehydroavenasterol
• (24z)-stigmasta-5,7,24(28)-tri-en-3b-ol

• Inchi： 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h7,10-11,19-20,23,25-27,30H,8-9,12-18H2,1-6H3/b21-7-/t20-,23+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： XPRWWANUPMYKMF-HVEGQNEHSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC/C(=C/C)/C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 410.354866087g/mol
• Monoisotopic Mass: 410.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives